![molecular formula C14H18N4O4S B2684555 7-hydroxy-3-methyl-N-(2-morpholinoethyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide CAS No. 898457-87-9](/img/structure/B2684555.png)
7-hydroxy-3-methyl-N-(2-morpholinoethyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
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Description
7-hydroxy-3-methyl-N-(2-morpholinoethyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C14H18N4O4S and its molecular weight is 338.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Development
Thiazolopyrimidine derivatives have been synthesized through various chemical reactions, leading to the creation of compounds with potential anti-inflammatory, analgesic, and antimicrobial properties. For instance, novel heterocyclic compounds derived from visnaginone and khellinone exhibited COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020). Similarly, the reaction of 2-amino-2-thiazoline with acetylene carboxylates led to the production of 5-substituted 2,3-dihydro-7H-thiazolo[3,2-a]pyrimidin-7-ones, showcasing the versatility of thiazolopyrimidine synthesis (Kinoshita et al., 1987).
Structural and Supramolecular Insights
Research on the structural and supramolecular aspects of thiazolopyrimidines has provided insights into their conformational features. Studies on the crystallographic evaluation of thiazolopyrimidine derivatives revealed significant differences in intermolecular interaction patterns, influenced by substituents at various positions (Nagarajaiah & Begum, 2014). These findings highlight the impact of structural modifications on the physical properties and potential functionalities of thiazolopyrimidine compounds.
Potential Applications in Antimicrobial and Anti-Inflammatory Areas
Thiazolopyrimidine derivatives have been evaluated for their antimicrobial activity, with some compounds showing promising results against various bacterial and fungal strains (Sayed et al., 2006). Moreover, the synthesis of 5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidine-6-carboxamides revealed compounds with notable anti-inflammatory activity, underscoring the therapeutic potential of thiazolopyrimidine derivatives (Doria et al., 1986).
properties
IUPAC Name |
7-hydroxy-3-methyl-N-(2-morpholin-4-ylethyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O4S/c1-9-8-23-14-16-12(20)10(13(21)18(9)14)11(19)15-2-3-17-4-6-22-7-5-17/h8,20H,2-7H2,1H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFTAQTMVZMWDPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC2=NC(=C(C(=O)N12)C(=O)NCCN3CCOCC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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